Ortho vs. Para Selectivity in Phenol Carboxylation
Under identical reaction archetype (high-pressure CO₂, elevated temperature), sodium ethyl carbonate (SEC) and potassium ethyl carbonate (PEC) yield opposite regiochemical outcomes. SEC produces o-hydroxybenzoic acid as the dominant isomer, while PEC produces p-hydroxybenzoic acid exclusively, with zero detectable o-isomer [1]. This demonstrates that the sodium counterion is essential for ortho-directing carboxylation of phenol.
PEC: p-HBA 71%, o-HBA not detected
| Evidence Dimension | Regioselectivity of phenol carboxylation (ortho vs. para product distribution) |
|---|---|
| Target Compound Data | o-Hydroxybenzoic acid: 69.9% yield; p-Hydroxybenzoic acid: 17.5% yield |
| Comparator Or Baseline | Potassium ethyl carbonate (PEC): p-Hydroxybenzoic acid: 71% yield; o-Hydroxybenzoic acid: not detected |
| Quantified Difference | SEC favors ortho (ortho:para ≈ 4:1); PEC produces exclusively para (ortho absent) |
| Conditions | Phenol carboxylation: SEC conditions: P_Ar = 1 MPa, T = 200 °C, τ = 6 h; PEC conditions: P_CO₂ = 2.5 MPa, T = 210 °C, τ = 7 h [1] |
Why This Matters
Procurement decisions for ortho-hydroxybenzoic acid synthesis (e.g., salicylic acid, cresotic acids) must select SEC; any substitution with potassium or other alkali metal ethyl carbonates will eliminate ortho-product formation.
- [1] Suerbaev, Kh. A.; Mikhnenko, O. E.; Akhmetova, G. B.; Shalmagambetov, K. M.; Chepaikin, E. G. Phenol Carboxylation with Alkali Metal Salts of Ethyl Carbonic Acid. Pet. Chem. 2005, 45 (1), 41–43. View Source
